Cas no 1270359-95-9 (2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol)

• Product Name: 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol
• CAS No: 1270359-95-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6451194
• PubChem ID: 55293479
• Update Time: 2025-07-02

2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol
• 1H-Pyrrole-2-ethanol, β-amino-

• Inchi： 1S/C6H10N2O/c7-5(4-9)6-2-1-3-8-6/h1-3,5,8-9H,4,7H2
• InChI Key： KUFKRHAEPQZUPH-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(N)CO

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 350.5±27.0 °C(Predicted)
• pka: 12.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol

Professional Introduction to 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol (CAS No. 1270359-95-9)

2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270359-95-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrole moiety linked to an ethanolamine backbone, has garnered attention due to its structural versatility and potential biological activity. The presence of both amino and hydroxyl functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol combines the nitrogen-rich heterocycle pyrrole with a secondary amine and a primary alcohol, creating a multifunctional platform for chemical modifications. Pyrrole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The secondary amine provides a site for further derivatization, while the primary alcohol can participate in hydrogen bonding interactions, enhancing binding affinity in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores due to their inherent biological activity and synthetic accessibility. Pyrrole-based scaffolds have been extensively explored in the development of antimicrobial, antiviral, and anticancer agents. The compound 1270359-95-9 represents an interesting derivative that could serve as a precursor for such applications. Its dual functionality allows for the introduction of diverse substituents, enabling fine-tuning of its pharmacological properties.

One of the most compelling aspects of 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol is its potential as a chiral building block. The pyrrole ring can exist in multiple stereoisomeric forms, each with distinct biological activities. Chiral drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts, making stereochemical control a critical factor in drug development. The synthesis of enantiomerically pure forms of this compound could open new avenues for therapeutic intervention.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds for potential drug candidates. 1270359-95-9 has been subjected to molecular docking studies to evaluate its interaction with various biological targets. Preliminary results suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings underscore its relevance in the quest for novel anti-inflammatory therapies.

The synthesis of 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol involves multi-step organic transformations, including condensation reactions, reduction steps, and functional group interconversions. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and derivative studies. The use of green chemistry principles has also been explored to minimize waste and improve atom economy during synthesis.

In the context of drug discovery, the compound’s solubility profile is another critical parameter that influences its pharmacokinetic behavior. 1270359-95-9 exhibits moderate solubility in polar solvents, which could be advantageous for formulation into oral or injectable medications. Optimizing solubility through structural modifications may enhance bioavailability and therapeutic efficacy.

The role of 2-amino-2-(1H-pyrrol-2-yl)ethan-1-ol as an intermediate in medicinal chemistry is further highlighted by its utility in generating libraries of analogs. By systematically varying substituents on the pyrrole ring or the ethanolamine backbone, researchers can explore structure/activity relationships (SAR) to identify lead compounds with enhanced potency and selectivity. This approach has been successfully applied in other drug discovery programs involving heterocyclic scaffolds.

As interest in personalized medicine grows, compounds like 1270359-95-9 that offer structural flexibility become increasingly valuable. They serve as versatile platforms for designing molecules tailored to individual patient profiles or specific disease mechanisms. The ability to rapidly synthesize and screen derivatives allows for rapid iteration in drug development pipelines, accelerating the transition from bench to bedside.

The future prospects for 2-amino-2-(1H-pyrrol-2-y)ethan-l -ol are promising, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action through both computational modeling and experimental validation. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic potential.